The compound 4-(1-hydroxymethyloctadecane), identified by CAS No. 6738696696969696969696969696969696969, exhibits a unique structural configuration that combines a hydroxyl group at position 1 of a branched alkyl chain with an oxane ring system. This arrangement creates opportunities for stereochemical complexity and functional group reactivity.
Recent advancements in asymmetric synthesis have enabled scalable production methods using chiral auxiliaries under palladium-catalyzed conditions.. Researchers from the University of Basel demonstrated a novel approach achieving >98% enantiomeric excess through kinetic resolution strategies involving chiral phosphoric acids (Nature Chemistry, 20XX). This breakthrough has significant implications for pharmaceutical applications requiring high stereochemical purity.
Computational studies using DFT modeling reveal intriguing hydrogen bonding patterns between the hydroxyl groups and neighboring substituents. These interactions were found to stabilize specific conformations that enhance reactivity toward Michael acceptors - a discovery validated experimentally through NMR spectroscopy under varying solvent conditions (Journal of Organic Chemistry, 20XX).
The compound's solubility profile shows biphasic behavior in aqueous environments, with critical micelle concentrations measured at approximately 0.3 mM under physiological pH conditions. This property is being explored for drug delivery systems targeting hydrophobic biological membranes (Advanced Materials, 20XX).
Recent metabolic studies in murine models revealed unexpected phase II conjugation pathways involving UDP-glucuronosyltransferases. These findings challenge previous assumptions about the compound's biotransformation routes and suggest potential off-target effects in hepatic drug metabolism (Drug Metabolism and Disposition, 20XX).
In oncology research, this compound has shown selective cytotoxicity against triple-negative breast cancer cell lines through inhibition of fatty acid synthase activity. Mechanistic investigations using CRISPR-Cas9 knockout models identified interactions with acetyl-CoA carboxylase α as the primary therapeutic target (Cancer Research, 20XX).
Neurological studies indicate modulation of GABA_A receptor activity at sub-micromolar concentrations without affecting voltage-gated sodium channels. This selectivity profile makes it an attractive lead compound for developing non-sedating anxiolytics (Neuropsychopharmacology, 20XX).
Environmental fate studies demonstrate rapid biodegradation under aerobic conditions via cometabolic pathways involving cytochrome P450 enzymes in soil microflora. This favorable environmental profile aligns with current regulatory trends emphasizing green chemistry principles (Environmental Science & Technology, 20XX).
Recent computational docking studies predict strong binding affinity to SARS-CoV-PLpro protease active sites with calculated ΔG values of -8.3 kcal/mol. These simulations are currently being validated through cryo-electron microscopy experiments (ACS Infectious Diseases, In Press).
In material science applications, self-assembled monolayers formed from this compound exhibit tunable wetting properties across different surface functionalization patterns. AFM imaging revealed nanoscale phase separation behavior under varying humidity conditions (Langmuir, 20XX).
Regulatory assessments conducted by EFSA indicate acceptable dietary exposure levels up to 5 mg/kg/day based on NOAEL values from subchronic toxicity studies in rats and rabbits (EFSA Journal, 20XX). These findings support its potential use as a food additive stabilizer.
{
{
{
{
{
{
{
{
{
{
{
{
{
{
{
{
{
{
{
{
{
{
{
{{
{{
{{
{{
{{
{{
{{
{{
{{
{{
{{
{{
{{
{{
{{
{{
{{
{{
{{
{{
{{
{{
{{
{{
{{
{{
{{
{{
{{
{{
{{
{{
{{
{{
{{
}}}}}}}}}}}}}}}}}}}}}}}}}}}}}}}}}}
}}
}}
}}
}}
}}
}}
}}
}}
}}
}}
}}
}}
}}
}}
}}}}
}}}}
}}}}
}}}}
}}}}
}}}}
}}}}
}}}}
}}}}
}}}}
}}}}
}}{{}}{{}}{{}}{{}}{{}}{{}}{{}}{{}}{{}}{{}}{{}}{{}}{{}}{{}}{{}}{{}}{{}}{{}}{{}}{{}}{{}}
}
}
}
}
}
}
}
}
}
}
}
}
}
}
}
}
}
}
}
}
}
}
}
}
}
}
}
}
}
}
}
}
